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Introduction

5-Methylquinoxaline, with the CAS registry number 13708-12-8, is a heterocyclic aromatic
organic compound belonging to the quinoxaline family.[1] This class of compounds is
characterized by a fused bicyclic structure composed of a benzene ring and a pyrazine ring.[2]
The presence of a methyl group at the 5th position influences its chemical properties and
reactivity.[1] 5-Methylquinoxaline serves as a versatile building block and intermediate in a
wide array of applications, from the synthesis of pharmaceuticals and agrochemicals to the
development of advanced materials.[3][4] It is also recognized as a key volatile aroma
compound found in roasted almonds and coffee.[5] This technical guide provides an in-depth
overview of its chemical properties, synthesis, spectral data, and applications.

Chemical and Physical Properties

5-Methylquinoxaline is typically a pale yellow to light brown liquid or solid with a nutty,
roasted, and coffee-like odor.[5][6][7] It is freely soluble in organic solvents and water.[8][9] A
summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of 5-Methylquinoxaline
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Property Value Reference(s)
Molecular Formula CoHsNz2 [10]
Molecular Weight 144.17 g/mol
CAS Registry Number 13708-12-8 [10]
Amber to amber brown liquid
Appearance ] [11]
to solid
Melting Point 20-21 °C [8][10][12]
N ) 244.8 °C at 760 mmHg; 120 °C
Boiling Point [6][12]
at 15 mmHg
Density 1.125-1.141 g/mL at 25 °C [6][12]
Refractive Index (n20/D) 1.616 - 1.624 [8][11][12]
logP (o/w) 2.04 [8][13]
Flash Point >110 °C (>230 °F) [6][11]
- Freely soluble in water and
Solubility [819]

organic solvents

Spectral Data

The structural elucidation of 5-Methylquinoxaline is supported by various spectroscopic

techniques.

Table 2: Spectral Data Summary for 5-Methylquinoxaline
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Technique Data Highlights Reference(s)
1H NMR (in CDCI5) Spectral data available. [14][15]

13C NMR Spectral data available. [8][16][17]
Mass Spectrometry (GC-MS) Molecular lon Peak (m/z): 144.  [8][18]

Infrared (IR) Spectroscopy FT-IR (Neat) spectra available.  [8][19]

Raman Spectroscopy FT-Raman spectra available. [8]

Synthesis and Experimental Protocols

The synthesis of quinoxaline derivatives, including 5-methylquinoxaline, can be achieved

through several routes. A common and established method involves the condensation of an

aryl 1,2-diamine with a 1,2-dicarbonyl compound.[20][21] A specific synthesis for 5-

methylquinoxaline involves the dehydrogenation of its tetrahydro precursor.

Experimental Protocol: Synthesis of 5-
Methylquinoxaline from 5-Methyl-1,2,3,4-

tetrahydroquinoxaline[15]

This protocol describes the oxidation of 5-methyl-1,2,3,4-tetrahydroquinoxaline to yield 5-

methylquinoxaline.

Materials:

Vanadium(V) oxide (V20s) (300 mg, 1.60 mmol)

Silica gel (500 mg)

Toluene (5 mL)

Procedure:

5-Methyl-1,2,3,4-tetrahydroquinoxaline (98 mg, 0.66 mmol)
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o Combine 5-methyl-1,2,3,4-tetrahydroquinoxaline, V20s, silica gel, and toluene in a suitable
reaction vessel.

« Stir the mixture at the appropriate temperature (details not specified in the cited source, but
reflux is common for such oxidations).

» Monitor the reaction progress using a suitable technique (e.g., TLC).

» Upon completion, the reaction mixture is worked up. This typically involves filtering the solid
catalyst and silica gel.

e The filtrate is concentrated under reduced pressure.

e The crude product is purified, for example, by column chromatography, to yield 5-
methylquinoxaline as a yellow liquid.

Yield: 65% (62 mg)[14]
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Synthesis Workflow for 5-Methylquinoxaline
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Caption: Synthesis workflow for 5-Methylquinoxaline via oxidation.
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Applications in Research and Development

5-Methylquinoxaline is a valuable scaffold and intermediate in various scientific and industrial
fields due to its versatile chemical nature.

Pharmaceutical Development

The quinoxaline core is a prominent feature in many biologically active compounds. 5-
Methylquinoxaline serves as a key building block for synthesizing novel therapeutic agents.[3]
Research has highlighted its potential in developing:

» Antimicrobial and Anticancer Agents: The quinoxaline structure is a known pharmacophore
for antimicrobial and antitumor drugs.[1][3]

» Neurological Disorder Therapeutics: It is utilized in the synthesis of pharmaceuticals
targeting neurological conditions.[3]

 lon-Channel Modulators: The compound acts as a precursor for ion-channel modulators,
which are crucial in neurochemical research.[9]

Agrochemicals

In the agrochemical industry, 5-Methylquinoxaline is a starting material for various pesticides
and herbicides.[4] Its derivatives have been investigated for their efficacy in crop protection.

Material Science

The electronic properties of 5-Methylquinoxaline make it suitable for applications in advanced
materials.[3]

o Organic Electronics: It is explored in the development of organic semiconductors for use in
flexible electronic devices.[3]

o Fluorescent Probes: The compound is used in the creation of fluorescent probes for
biological imaging, enabling the visualization of cellular processes.[3]

o OLEDs: It serves as a building block for emissive materials used in Organic Light-Emitting
Diodes (OLEDSs).[9]
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Flavor and Fragrance Industry

With its characteristic roasted and nutty aroma, 5-methylquinoxaline is used as a flavoring
agent in the food industry, particularly for coffee and nut flavors.[5][11]
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Caption: Key application areas of 5-Methylquinoxaline.

Biological Activity

While primarily used as a synthetic intermediate, the quinoxaline moiety itself is associated with
a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, and
antiallergic properties.[21] Derivatives of quinoxaline are known to inhibit the growth of Gram-
positive bacteria and show activity against various tumors.[20] The specific biological activity
profile of 5-methylquinoxaline itself, beyond its role as a building block, is an area of ongoing
research interest.[1]

Safety and Handling

5-Methylquinoxaline is classified as an irritant.[5]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[5][12]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[5][12]

o Storage: Store in a well-ventilated place. Keep container tightly closed. It should be sealed in
a dry environment at room temperature.[5][6]

Conclusion

5-Methylquinoxaline is a compound of significant interest due to its versatile applications
across multiple high-technology sectors. Its utility as a foundational element in the synthesis of
complex molecules for pharmaceuticals, agrochemicals, and material science underscores its
importance. The well-characterized physicochemical properties and established synthetic
routes provide a solid basis for its use in research and development. As the demand for novel
therapeutic agents and advanced materials continues to grow, the role of versatile
intermediates like 5-methylquinoxaline is set to expand, paving the way for new discoveries
and innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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